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Compound of Interest

Compound Name: LASSBIi0-1359
Cat. No.: B12373798
Get Quote
\ J

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling LASSBi0-1359. As a specific Safety Data Sheet
(SDS) for LASSBIi0-1359 is not readily available in the public domain, the following protocols
are based on a conservative risk assessment, drawing from general laboratory safety principles
and information on related research compounds.

LASSBI0-1359 is identified as an adenosine receptor agonist that induces relaxation of the
corpus cavernosum and also acts as a selective phosphodiesterase inhibitor. It has been
studied for its anti-TNF-a properties in the context of inflammation. Given its biological activity,
careful handling is warranted to prevent unintended exposure.

Quantitative Data Summary

The following table summarizes the known quantitative data for LASSBio-1359.
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Property Value Source
Molecular Formula C17H18N203

Molecular Weight 298.34 g/mol

Purity >98%

Appearance Solid

Personal Protective Equipment (PPE)

A risk-based approach is essential for selecting appropriate PPE when handling compounds
with limited safety data. The following table outlines the recommended PPE for various
laboratory activities involving LASSBi0-1359.

Activity Minimum Recommended PPE

Receiving and Unpacking Laboratory coat, safety glasses, nitrile gloves.

Laboratory coat, safety glasses with side
o ) ) ] shields, nitrile gloves. For larger quantities or if
Weighing and Aliquoting (Solid Form) o ] ]
aerosolization is possible, use a chemical fume

hood or a balance enclosure.

Chemical fume hood, laboratory coat, safety
Solution Preparation glasses with side shields or chemical splash

goggles, nitrile gloves.

o To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
LASSBIi0-1359]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373798/docs#essential-safety-and-operational-
guide-for-handling-lassbio-1359]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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